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Compound of Interest

Compound Name: Pyrrofolic acid

Cat. No.: B1678551

A comprehensive search of scientific literature and chemical databases reveals no evidence of
a compound named "Pyrrofolic acid.” As such, there are no known biological functions or
cellular pathways associated with this term. It is highly probable that "Pyrrofolic acid" is a
misnomer or a non-existent chemical entity within the field of biology and drug development.

For researchers, scientists, and drug development professionals, precision in chemical
nomenclature is paramount. While the query for "Pyrrofolic acid" did not yield any relevant
results, it is possible that this was a typographical error for other biologically active compounds
with similar-sounding names. Below is a summary of potential alternative compounds of
interest that were identified during the search, along with their established roles in cellular
pathways.

Potential Compounds of Interest with Similar
Nomenclature

Several compounds with names phonetically or structurally reminiscent of "Pyrrofolic acid"
have significant and well-documented biological functions. These include:

e Pyrroline-5-carboxylic acid (P5C): An important intermediate in the metabolism of proline,
ornithine, and glutamate. P5C plays a crucial role in cellular redox balance by linking the
metabolism of amino acids to the pentose phosphate pathway, which is a key source of
NADPH for reductive biosynthesis and antioxidant defense.[1] The interconversion of proline
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and P5C can influence cellular processes such as apoptosis and the response to oxidative
stress.[1]

o Perfluorooctanoic acid (PFOA): A synthetic perfluorinated carboxylic acid that has been
shown to inhibit cell proliferation by inducing mitochondrial damage.[2][3] Studies have
indicated that PFOA can lead to a decrease in mitochondrial membrane potential and ATP
production.[2] Furthermore, PFOA has been found to induce apoptosis through pathways
involving oxidative stress and increased intracellular calcium levels, ultimately leading to the
activation of caspase-3.

o Phytic acid (Inositol Hexaphosphate or IP6): A natural plant antioxidant that can inhibit iron-
catalyzed hydroxyl radical formation. It has been shown to suppress the oxidation of linoleic
acid and reduce the formation of lipid peroxidation products, suggesting a protective role
against oxidative damage in intestinal cells.

e Phytanic acid: A branched-chain fatty acid that is a natural agonist for peroxisome
proliferator-activated receptors (PPARS). By activating PPAR isoforms, phytanic acid can
modulate the expression of genes involved in glucose metabolism, suggesting a potential
role in managing insulin resistance.

o Gyrophoric acid: A lichen-derived metabolite with anticancer properties. It has been shown to
induce apoptosis in cancer cells and can affect cell cycle progression. Its mechanism of
action is thought to involve the inhibition of topoisomerase 1 and the activation of the
p53/p21 DNA damage pathway.

Given the non-existence of "Pyrrofolic acid" in the scientific literature, it is recommended that
researchers verify the chemical name and structure of the compound of interest. Should the
intended compound be one of the alternatives listed above, a detailed technical guide on its
specific biological functions, quantitative data, and experimental protocols can be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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